1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine

• IUPAC Name: 1-(4-methoxyphenyl)-4-[1-[(3-methylsulfanylphenyl)methyl]piperidin-3-yl]piperazine
• InChI: InChI=1S/C24H33N3OS/c1-28-23-10-8-21(9-11-23)26-13-15-27(16-14-26)22-6-4-12-25(19-22)18-20-5-3-7-24(17-20)29-2/h3,5,7-11,17,22H,4,6,12-16,18-19H2,1-2H3
• InChI Key: VIISTGQPLNJIDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3CCCN(C3)CC4=CC(=CC=C4)SC
• Molecular Formula: C24H33N3OS
• Molecular Weight: 411.6 g/mol

Description

1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine, also known as MPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmacological properties. MPMP belongs to the class of piperazine derivatives and has been studied extensively for its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This dual mechanism of action is thought to be responsible for its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine has been shown to have a number of biochemical and physiological effects. Studies have shown that 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine increases the levels of serotonin in the brain, which is thought to be responsible for its antidepressant effects. Additionally, 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine has been shown to decrease the levels of corticosterone, a stress hormone, in animal models of depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine in lab experiments is its high potency and selectivity. Additionally, 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine has been shown to have a favorable pharmacokinetic profile, with a long half-life and good bioavailability. However, one limitation of using 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine in lab experiments is its potential toxicity, which may limit its clinical applications.

Future Directions

There are a number of future directions for research on 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine. One area of interest is its potential applications in the treatment of other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, further research is needed to better understand the mechanism of action of 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine and to identify potential side effects and toxicity concerns. Finally, there is a need for clinical trials to evaluate the safety and efficacy of 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine in humans.
In conclusion, 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine is a promising compound with potential therapeutic applications in the field of psychiatry. While further research is needed to fully understand its mechanism of action and potential side effects, 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine represents a promising direction for the development of new antidepressant and anxiolytic drugs.

Synthesis Methods

The synthesis of 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine involves a multi-step process that requires the use of various reagents and solvents. The first step involves the reaction of 4-methoxyphenylpiperazine with 3-(methylthio)benzyl chloride in the presence of a base to form 1-(4-methoxyphenyl)-4-(3-(methylthio)benzyl)piperazine. This intermediate compound is then reacted with piperidine in the presence of a reducing agent to form the final product, 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine.

Scientific Research Applications

1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its potential use as an antidepressant. Studies have shown that 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine exhibits significant antidepressant-like effects in animal models of depression. Additionally, 1-(4-methoxyphenyl)-4-{1-[3-(methylthio)benzyl]-3-piperidinyl}piperazine has been shown to have potential applications in the treatment of anxiety disorders and schizophrenia.